Cas no 863447-00-1 (1-(3,4-dimethylphenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(3,4-dimethylphenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 863447-00-1
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6391055
• PubChem ID: 7118611
• Update Time: 2025-11-01

1-(3,4-dimethylphenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 863447-00-1
• VU0488668-1
• F0679-0467
• AKOS024595979
• 1-(3,4-dimethylphenyl)-5-(2-oxo-2-piperidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3,4-dimethylphenyl)-5-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• SR-01000907861
• SR-01000907861-1
• 1-(3,4-dimethylphenyl)-5-(2-oxo-2-(piperidin-1-yl)ethyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(3,4-dimethylphenyl)-1,5-dihydro-5-[2-oxo-2-(1-piperidinyl)ethyl]-

• Inchi： 1S/C20H23N5O2/c1-14-6-7-16(10-15(14)2)25-19-17(11-22-25)20(27)24(13-21-19)12-18(26)23-8-4-3-5-9-23/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3
• InChI Key： ATQQDGJFPAWCAF-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCCC2)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-(3,4-dimethylphenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

1-(3,4-Dimethylphenyl)-5-[2-Oxo-2-(Piperidin-1-yl)Ethyl]-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 863447-00-1, named 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which are known for their potential therapeutic applications. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a piperidine moiety and substituted with a 3,4-dimethylphenyl group. These structural features contribute to its unique physicochemical properties and biological activities.

Recent studies have highlighted the pyrazolo[pyrimidine] core as a promising scaffold for the development of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer and inflammatory disorders. The piperidine moiety within the molecule is particularly significant as it enhances the compound's ability to interact with the ATP-binding pocket of kinase enzymes. This interaction is crucial for inhibiting kinase activity and thereby modulating disease pathways.

The 3,4-dimethylphenyl substituent attached to the pyrazolo[pyrimidine] ring introduces steric bulk and hydrophobicity into the molecule. This substitution pattern is thought to improve the compound's solubility and bioavailability while also enhancing its selectivity for specific kinase targets. Recent research has demonstrated that this substituent can influence the compound's pharmacokinetic profile, making it more amenable for systemic administration.

One of the most notable advancements in the study of this compound involves its application as a kinase inhibitor in preclinical models of cancer. Researchers have reported that 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits potent inhibitory activity against several oncogenic kinases, including Aurora kinases andSrc family kinases. These findings suggest that the compound could serve as a lead molecule for the development of anti-cancer therapies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory effects. Studies have shown that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This dual functionality—combining anti-cancer and anti-inflammatory activities—positions this compound as a versatile candidate for multi-target therapeutic interventions.

The synthesis of CAS No. 863447-00-1 involves a multi-step process that typically begins with the preparation of intermediates such as piperidine derivatives and substituted phenols. Advanced synthetic techniques like Suzuki coupling and Stille coupling have been employed to construct the pyrazolo[pyrimidine] ring system efficiently. These methods not only enhance the yield but also ensure high purity levels required for biological testing.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and purity of the synthesized material. Additionally, X-ray crystallography has been used to determine its three-dimensional conformational geometry, which is essential for understanding its binding interactions with target proteins.

Recent advancements in computational chemistry have further elucidated the molecular dynamics of this compound at atomic resolution. Molecular docking studies have revealed that 1-(3,4-dimethylphenyl)-5-[2-oxo-2-(piperidin-1-yli)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidinone forms stable interactions with key residues within kinase active sites through hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption following oral administration in preclinical models. Its half-life is within an acceptable range for once or twice daily dosing regimens. However,further investigations are required to fully characterize its pharmacokinetic profile across different species.

The safety profile of CAS No. 863447–00–1 has also been assessed through acute toxicity studies in rodents.No significant adverse effects were observed at doses up to 50 mg/kg body weight.These results suggest a favorable safety margin; however,long-term toxicity studies are still needed before advancing into clinical trials.

In conclusion,CAS No 863447–00–1, or 1-(3; , represents a promising lead compound in drug discovery research due to its potent kinase inhibitory activity,dual therapeutic potential,and favorable pharmacokinetic properties.Further optimization efforts focused on improving solubility,stability,and selectivity will be critical for advancing this molecule toward clinical development.As research continues,the insights gained from studying this compound will undoubtedly contribute to our understanding of pyrazolo[pyrimidine] chemistry and its applications in treating complex diseases like cancer and inflammation.